Cas no 127753-35-9 (3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID)

• Product Name: 3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID
• CAS No: 127753-35-9
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 2105754
• PubChem ID: 285609
• Update Time: 2025-05-26

3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2,2-dimethylpropanoic acid
• 3-(Dimethylamino)-2,2-dimethylpropanoic acid hydrochloride
• 3-(Dimethylamino)-2,2-dimethylpropanoic acid HCl
• RCNFIANLWQMDQO-UHFFFAOYSA-N
• 2,2-dimethyl-3-dimethylaminopropionic acid hydrochloride
• CID 86179916
• Propanoic acid, 3-(dimethylamino)-2,2-dimethyl-
• 3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID

• Inchi： 1S/C7H15NO2.ClH/c1-7(2,6(9)10)5-8(3)4;/h5H2,1-4H3,(H,9,10);1H
• InChI Key： RCNFIANLWQMDQO-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C)(C)CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Melting Point: 100 °C
• Boiling Point: 212.1±23.0 °C(Predicted)
• pka: 3.75±0.14(Predicted)

Additional information on 3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID

3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID: An Overview of CAS No. 127753-35-9

3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID (CAS No. 127753-35-9) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as Dimethylaminopropionic acid or DMAPA, is characterized by its unique structural features and chemical properties, making it a valuable component in various applications.

The molecular formula of 3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID is C8H17NO2, and its molecular weight is approximately 159.22 g/mol. The compound consists of a propionic acid backbone with a dimethylamino group attached to the β-carbon and two methyl groups on the α-carbon. This specific arrangement imparts unique chemical and biological properties to the molecule.

In terms of physical properties, 3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID is a white crystalline solid at room temperature. It is soluble in water and polar organic solvents such as methanol and ethanol. The compound's solubility and stability make it suitable for use in various chemical reactions and formulations.

The chemical reactivity of 3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID is primarily influenced by its carboxylic acid and dimethylamino functional groups. The carboxylic acid group can participate in esterification, amidation, and other nucleophilic acyl substitution reactions. The dimethylamino group, being a tertiary amine, can act as a base or a nucleophile in various organic transformations. These properties make the compound a valuable intermediate in the synthesis of more complex molecules.

In the context of biological research, 3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID has shown potential as a building block for the development of bioactive compounds. Recent studies have explored its use in the synthesis of peptides and peptidomimetics, which are important in drug discovery and development. The dimethylamino group can enhance the lipophilicity and bioavailability of these compounds, making them more effective in targeting specific biological pathways.

One notable application of 3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID is in the field of medicinal chemistry. Researchers have utilized this compound to design novel inhibitors for various enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of DMAPA-derived inhibitors targeting protein kinases, which are key players in cancer progression. These inhibitors demonstrated potent inhibitory activity and selectivity, highlighting the potential of DMAPA as a lead compound for drug development.

Beyond its role in drug discovery, 3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID has also found applications in materials science. Its ability to form stable complexes with metal ions makes it useful in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation processes.

In environmental chemistry, DMAPA has been studied for its biodegradability and environmental impact. Research has shown that under certain conditions, DMAPA can be biodegraded by microorganisms present in soil and water systems. This property makes it an attractive choice for developing environmentally friendly chemicals and formulations.

The safety profile of 3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID is an important consideration for its use in various applications. Toxicological studies have indicated that DMAPA exhibits low toxicity when handled properly. However, as with any chemical compound, appropriate safety measures should be followed to ensure safe handling and storage.

In conclusion, 3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPANOIC ACID (CAS No. 127753-35-9) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and chemical properties make it a valuable component in various research and industrial settings. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in scientific advancements.